Cas no 688001-32-3 (N-[3-(Methylsulfanyl)propyl]guanosine 5'-(dihydrogen phosphate))

• Product name: N-[3-(Methylsulfanyl)propyl]guanosine 5'-(dihydrogen phosphate)
• CAS No: 688001-32-3
• MF: C₁₄H₂₂N₅O₈PS
• MW: 451.391942501068
• CID: 2851305
• PubChem ID: 135693502

N-[3-(Methylsulfanyl)propyl]guanosine 5'-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• N-[3-(Methylsulfanyl)propyl]guanosine 5'-(dihydrogen phosphate)
• {[(2R,3S,4R,5R)-3,4-dihydroxy-5-(2-{[3-(methylsulfanyl)propyl]amino}-6-oxo-6,9-dihydro-1H-purin-9-yl)oxolan-2-yl]methoxy}phosphonic acid
• ((2R,3S,4R,5R)-3,4-Dihydroxy-5-(2-((3-(methylthio)propyl)amino)-6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-2-yl)methyl dihydrogen phosphate
• DTXSID00647313
• 688001-32-3

• Inchi： InChI=1S/C14H22N5O8PS/c1-29-4-2-3-15-14-17-11-8(12(22)18-14)16-6-19(11)13-10(21)9(20)7(27-13)5-26-28(23,24)25/h6-7,9-10,13,20-21H,2-5H2,1H3,(H2,23,24,25)(H2,15,17,18,22)/t7-,9-,10-,13-/m1/s1
• InChI Key： MEJAIAIVQKPGOR-QYVSTXNMSA-N

Computed Properties

• Exact Mass: 451.09267085g/mol
• Monoisotopic Mass: 451.09267085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 213Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates